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Compound of Interest

Compound Name: Direct black 166

Cat. No.: B13793532

L  Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chromophore of Direct Black
166 (C.l. 30026), a trisazo dye known for its application in coloring cellulosic fibers, leather, and
paper. This document details the dye's chemical structure, synthesis, and physicochemical
properties, with a focus on quantitative data and experimental methodologies.

Core Chemical Identity

Direct Black 166 is a complex trisazo dye, meaning its chromophoric system is characterized
by three azo (-N=N-) groups connecting aromatic moieties. This extensive conjugation is
responsible for its deep black color.

Property Value

C.I. Name Direct Black 166
C.1. Number 30026

CAS Number 57131-19-8
Molecular Formula CssH26N10Na20sS:2
Molecular Weight 824.76 g/mol
Chemical Class Trisazo
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The Chromophore: Structure and Synthesis

The chromophore of Direct Black 166 is a large, conjugated system built upon a series of
aromatic rings linked by three azo bridges. The synthesis of this complex molecule is a multi-
step process involving sequential diazotization and coupling reactions.

The manufacturing process for Direct Black 166 involves the following key steps:

o Double Nitriding (Diazotization) of 4-Amino-N-(4-aminophenyl)benzamide: The synthesis
begins with the diazotization of both amino groups of 4-amino-N-(4-aminophenyl)benzamide.
This is typically carried out in an acidic medium at low temperatures (0-5 °C) using sodium
nitrite to form a bis-diazonium salt.

 First Coupling: The resulting bis-diazonium salt is then coupled with 4-amino-5-
hydroxynaphthalene-2,7-disulfonic acid (H-acid) under acidic conditions.

e Second Diazotization: Aniline is separately diazotized under acidic conditions with sodium
nitrite.

e Second Coupling: The diazotized aniline is then coupled to the product from the first coupling
reaction in the neighborhood of the amino group on the H-acid moiety, under alkaline
conditions.

e Third Coupling: Finally, the intermediate product is coupled with Benzene-1,3-diamine (m-
phenylenediamine).

The final structure is a complex arrangement of aromatic rings, azo groups, and auxochromes
(such as -OH and -NH2) which modulate the color and solubility of the dye.

Logical Relationship of Synthesis Steps
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Caption: Synthesis workflow for Direct Black 166.

Physicochemical Properties and Characterization

The extensive conjugation in the Direct Black 166 molecule dictates its strong absorption of
light across the visible spectrum, resulting in its black color.

Spectral Properties:

While a specific lambda-max (Amax) for Direct Black 166 is not readily available in the public
domain, trisazo dyes of this nature typically exhibit broad absorption bands across the visible
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spectrum (400-700 nm) due to multiple electronic transitions within the chromophore. The
combination of these absorptions results in the perception of a black color.

Fastness Properties:

The performance of a dye is critically dependent on its fastness properties, which describe its
resistance to various environmental factors.

Fastness Test Fading Staining
Light Fastness 3

Washing (Soaping) 1 3

Water - 1

Acid Resistance 3

Alkali Resistance 2-3

Note: Fastness is typically rated on a scale of 1 to 5 or 1 to 8, where a higher number indicates
better fastness. The specific scale for the above data is based on ISO standards as presented
in the source.

Experimental Protocols

The following are generalized experimental protocols for the synthesis and characterization of
trisazo dyes, which can be adapted for Direct Black 166.

4.1. General Synthesis Protocol for a Trisazo Dye

This protocol is a representative example and would require optimization for the specific
synthesis of Direct Black 166.

Materials:
e Aromatic diamine (e.g., 4-Amino-N-(4-aminophenyl)benzamide)

e Coupling components (e.g., H-acid, m-phenylenediamine)
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e Aniline

e Sodium nitrite (NaNO2)

e Hydrochloric acid (HCI)

e Sodium hydroxide (NaOH)

e Sodium carbonate (Na2COs)
e Ice

Procedure:

o Diazotization of the Diamine:

[e]

Dissolve the aromatic diamine in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

o

[¢]

Slowly add a pre-cooled aqueous solution of sodium nitrite with constant stirring,
maintaining the temperature below 5 °C.

[¢]

Stir for 30-60 minutes. The completion of diazotization can be checked with starch-iodide
paper (excess nitrous acid will turn the paper blue).

 First Coupling Reaction:

o Prepare a solution of the first coupling component (e.g., H-acid) in an alkaline or acidic
solution as required by the specific reaction.

o Cool the solution to 0-5 °C.

o Slowly add the diazonium salt solution to the coupling component solution with vigorous
stirring, maintaining the low temperature and appropriate pH.

o Stir for 1-2 hours until the coupling is complete.

e Second Diazotization (of Aniline):
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o Follow the same procedure as in step 1, using aniline as the starting amine.

e Second Coupling Reaction:

o Adjust the pH of the intermediate product from step 2 to the required alkaline or acidic
condition.

o Slowly add the aniline diazonium salt solution with stirring, maintaining a low temperature.
o Stir for 1-2 hours.

e Third Coupling Reaction:
o Prepare a solution of the final coupling component (e.g., m-phenylenediamine).
o Slowly add this solution to the reaction mixture from step 4, adjusting the pH as necessary.
o Stir for an additional 1-2 hours to ensure complete reaction.

e Isolation and Purification:

o The dye is typically precipitated from the reaction mixture by adding a salt, such as sodium
chloride ("salting out").

o The precipitate is then collected by filtration, washed with a salt solution to remove
impurities, and dried.

o Further purification can be achieved by recrystallization from a suitable solvent or by
chromatographic techniques.

Experimental Workflow for Synthesis and Purification
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Caption: General experimental workflow for a trisazo dye.
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4.2. Characterization Techniques

o UV-Visible (UV-Vis) Spectroscopy: An agueous solution of the purified dye is prepared, and
its absorbance is measured across the ultraviolet and visible range (typically 200-800 nm).
This will reveal the absorption maxima (Amax) characteristic of the chromophore.

o Fourier-Transform Infrared (FT-IR) Spectroscopy: The solid dye sample is analyzed to
identify characteristic functional groups. Key vibrational bands to look for in Direct Black 166
would include:

o

N=N stretching (azo group): ~1400-1450 cm~1 (often weak)

[e]

N-H stretching (amino groups): ~3300-3500 cm~1

o

O-H stretching (hydroxyl group): ~3200-3600 cm~1 (broad)

[¢]

S=0 stretching (sulfonate groups): ~1030-1070 cm~* and ~1170-1210 cm™1

[¢]

C=0 stretching (amide group): ~1630-1680 cm™1

[e]

Aromatic C=C stretching: ~1450-1600 cm~1

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy can be
used to elucidate the detailed molecular structure of the dye. This would require dissolving
the dye in a suitable deuterated solvent (e.g., DMSO-ds). The complex aromatic regions of
the spectra would require advanced 2D NMR techniques for full assignment.

Applications and Significance

Direct Black 166 is primarily used for dyeing cellulosic materials such as cotton and viscose,
as well as for coloring leather and paper. It serves as a substitute for C.1. Direct Black 38, which
is derived from the carcinogenic intermediate benzidine. The development and understanding
of dyes like Direct Black 166 are significant in the context of creating safer and more effective
colorants for industrial applications.

This guide provides a foundational understanding of the chromophore of Direct Black 166.
Further research into its specific spectral properties and the optimization of its synthesis are
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valuable areas for continued investigation by researchers in the fields of dye chemistry and
materials science.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chromophore of
Direct Black 166]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13793532#understanding-the-chromophore-of-direct-
black-166]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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